N-(5-methylisoxazol-3-yl)-1-(2-(methylthio)benzoyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methylisoxazol-3-yl)-1-(2-(methylthio)benzoyl)piperidine-4-carboxamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine carboxamides and has shown promising results in various scientific research studies.
Scientific Research Applications
Synthesis and Evaluation of Antipsychotic Agents
Heterocyclic analogues of carboxamides have been synthesized and evaluated for their potential as antipsychotic agents, demonstrating potent in vivo activities and a lower incidence of extrapyramidal side effects, indicating their potential utility in treating schizophrenia with reduced adverse effects (Norman et al., 1996).
Crystal Structure and Anti-Fatigue Effects
Benzamide derivatives have been synthesized and their crystal structures analyzed, revealing potential applications in identifying binding sites for allosteric modulators of receptors. Moreover, these derivatives have shown promising anti-fatigue effects in animal models, suggesting their utility in enhancing physical endurance (Wu et al., 2014).
Molecular Interaction with Receptors
The molecular interaction of antagonist carboxamides with receptors has been studied, providing insights into the conformational analyses and pharmacophore models for ligand-receptor binding. This research aids in understanding how structural modifications of carboxamides can influence their binding affinity and antagonist activity at specific receptors (Shim et al., 2002).
Atypical Antipsychotic Activity
Substituted benzamides have been explored for their atypical antipsychotic activity, with certain derivatives demonstrating promising pharmacological profiles for further evaluation. This research highlights the therapeutic potential of these compounds in psychiatric disorders (Norman et al., 1996).
Synthesis of Aza-Bicyclic Isoxazolines
The synthesis of novel aza-bicyclic 2-isoxazolines through a regioselective 1,3-dipolar cycloaddition reaction represents another facet of scientific research applications. These compounds could have implications in the development of new therapeutic agents due to their unique chemical structures (Almeida et al., 2009).
properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-1-(2-methylsulfanylbenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3S/c1-12-11-16(20-24-12)19-17(22)13-7-9-21(10-8-13)18(23)14-5-3-4-6-15(14)25-2/h3-6,11,13H,7-10H2,1-2H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDFDKLZXQFXBBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.